Cas no 86518-89-0 (2-chloro-1-(1-methylcycloheptyl)ethan-1-one)

2-chloro-1-(1-methylcycloheptyl)ethan-1-one structure
86518-89-0 structure
Product Name:2-chloro-1-(1-methylcycloheptyl)ethan-1-one
CAS No:86518-89-0
MF:C10H17ClO
MW:188.694382429123
CID:874332
PubChem ID:13224610
Update Time:2025-04-19

2-chloro-1-(1-methylcycloheptyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-(1-methylcycloheptyl)ethanone
    • Ethanone, 2-chloro-1-(1-methylcycloheptyl)- (9CI)
    • Ethanone, 2-chloro-1-(1-methylcycloheptyl)-
    •  
    • 2-chloro-1-(1-methylcycloheptyl)ethan-1-one
    • 86518-89-0
    • DTXSID30529875
    • Inchi: 1S/C10H17ClO/c1-10(9(12)8-11)6-4-2-3-5-7-10/h2-8H2,1H3
    • InChI Key: UWZPSISGZYTGGN-UHFFFAOYSA-N
    • SMILES: C(=O)(C1(C)CCCCCC1)CCl

Computed Properties

  • Exact Mass: 188.0967929g/mol
  • Monoisotopic Mass: 188.0967929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

2-chloro-1-(1-methylcycloheptyl)ethan-1-one Pricemore >>

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Enamine
BBV-39746253-1.0g
2-chloro-1-(1-methylcycloheptyl)ethan-1-one
86518-89-0 95%
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Enamine
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Enamine
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Enamine
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Enamine
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